Cas no 883794-71-6 (2-[(2,3,4,5,6-Pentafluorophenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide)

• Product Name: 2-[(2,3,4,5,6-Pentafluorophenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• CAS No: 883794-71-6
• MF: C₁₅H₇F₈NO₂S
• MW: 417.273810625076
• CID: 5708813
• PubChem ID: 3465126
• Update Time: 2025-06-10

2-[(2,3,4,5,6-Pentafluorophenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• JS-2279
• AKOS005108616
• 2-[(2,3,4,5,6-pentafluorophenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• 2-[(2,3,4,5,6-pentafluorophenyl)thio]-N-[4-(trifluoromethoxy)phenyl]acetamide
• 2-(2,3,4,5,6-pentafluorophenyl)sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• 883794-71-6
• 2-[(2,3,4,5,6-Pentafluorophenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide

• Inchi： 1S/C15H7F8NO2S/c16-9-10(17)12(19)14(13(20)11(9)18)27-5-8(25)24-6-1-3-7(4-2-6)26-15(21,22)23/h1-4H,5H2,(H,24,25)
• InChI Key： LYJLPGHUQOOJAS-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC(F)(F)F)=O)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 417.00697494g/mol
• Monoisotopic Mass: 417.00697494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-[(2,3,4,5,6-Pentafluorophenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide

Research Brief on 2-[(2,3,4,5,6-Pentafluorophenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide (CAS: 883794-71-6)

The compound 2-[(2,3,4,5,6-Pentafluorophenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide (CAS: 883794-71-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological targets, particularly in the context of inflammatory and neurological disorders. The presence of both pentafluorophenyl and trifluoromethoxy groups in its structure enhances its binding affinity to target proteins, making it a promising candidate for drug development. Computational modeling and in vitro assays have demonstrated its high selectivity and efficacy in modulating key signaling pathways.

One of the most notable advancements in the research of this compound is its application in the treatment of chronic pain and neuroinflammation. Preclinical studies have shown that it effectively inhibits the activation of pro-inflammatory cytokines and reduces oxidative stress in neuronal cells. These findings suggest its potential as a novel therapeutic agent for conditions such as multiple sclerosis and neuropathic pain.

In addition to its pharmacological properties, recent synthetic methodologies have improved the yield and purity of 2-[(2,3,4,5,6-Pentafluorophenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide. Novel catalytic systems and green chemistry approaches have been employed to optimize its production, addressing previous challenges related to scalability and environmental impact. These advancements are critical for its transition from laboratory research to clinical trials.

Despite these promising developments, further research is needed to fully elucidate the compound's mechanism of action and long-term safety profile. Ongoing studies are exploring its pharmacokinetics and potential off-target effects, which will be pivotal for its future clinical application. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and commercialization.

In conclusion, 2-[(2,3,4,5,6-Pentafluorophenyl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising therapeutic effects underscore its potential as a lead compound for treating complex diseases. Continued investigation and innovation will be essential to unlock its full clinical potential.